Cas no 1214344-87-2 (Methyl 3-chloro-4,5-difluorobenzoate)
1214344-87-2 structure
Product Name:Methyl 3-chloro-4,5-difluorobenzoate
CAS No:1214344-87-2
MF:C8H5ClF2O2
MW:206.573908567429
MDL:MFCD14698002
CID:1212504
PubChem ID:46311094
Update Time:2025-09-25
Methyl 3-chloro-4,5-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-4,5-difluorobenzoate
- 3-chloro-4,5-difluorobenzoate methyl
- DTXSID50673203
- AMY28559
- 3-Chloro-4,5-difluorobenzoic acid methyl ester
- CS-0181807
- MFCD14698002
- Benzoic acid, 3-chloro-4,5-difluoro-, methyl ester
- AS-46180
- AKOS025402838
- 1214344-87-2
- CL9035
- A929803
- METHYL3-CHLORO-4,5-DIFLUOROBENZOATE
- SCHEMBL23025106
-
- MDL: MFCD14698002
- Inchi: 1S/C8H5ClF2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
- InChI Key: RQLVBIYHPRXEIA-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(C(=O)OC)=C1)F)F
Computed Properties
- Exact Mass: 205.9946134g/mol
- Monoisotopic Mass: 205.9946134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Methyl 3-chloro-4,5-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC53616-1g |
Methyl 3-chloro-4,5-difluoro-benzoate |
1214344-87-2 | 95% | 1g |
£29.00 | 2024-05-23 | |
| Apollo Scientific | PC53616-5g |
Methyl 3-chloro-4,5-difluoro-benzoate |
1214344-87-2 | 95% | 5g |
£131.00 | 2024-05-23 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M915399-5g |
Methyl 3-chloro-4,5-difluorobenzoate |
1214344-87-2 | 95% | 5g |
1,350.00 | 2021-05-17 | |
| abcr | AB448269-1 g |
Methyl 3-chloro-4,5-difluorobenzoate |
1214344-87-2 | 1g |
€213.50 | 2022-06-10 | ||
| abcr | AB448269-5 g |
Methyl 3-chloro-4,5-difluorobenzoate |
1214344-87-2 | 5g |
€549.00 | 2022-06-10 | ||
| abcr | AB448269-25 g |
Methyl 3-chloro-4,5-difluorobenzoate |
1214344-87-2 | 25g |
€1,557.10 | 2022-06-10 | ||
| TRC | M220195-50mg |
Methyl 3-Chloro-4,5-difluorobenzoate |
1214344-87-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220195-100mg |
Methyl 3-Chloro-4,5-difluorobenzoate |
1214344-87-2 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M220195-500mg |
Methyl 3-Chloro-4,5-difluorobenzoate |
1214344-87-2 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Alichem | A015008145-250mg |
Methyl 3-chloro-4,5-difluorobenzoate |
1214344-87-2 | 97% | 250mg |
$489.60 | 2023-09-04 |
Methyl 3-chloro-4,5-difluorobenzoate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1214344-87-2 (Methyl 3-chloro-4,5-difluorobenzoate) Related Products
- 234082-35-0(Methyl 3-chloro-4-fluorobenzoate)
- 203573-08-4(Ethyl 4-chloro-3-fluorobenzoate)
- 206362-87-0(Methyl 4-chloro-3-fluorobenzoate)
- 1214334-98-1(Methyl 4-chloro-2,3-difluorobenzoate)
- 327056-75-7(Methyl 3-chloro-5-fluorobenzoate)
- 89847-85-8(Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-, methyl ester)
- 1261541-73-4(Ethyl 2-chloro-3,4-difluorobenzoate)
- 1261562-52-0(Methyl 2-chloro-3,4-difluorobenzoate)
- 150444-95-4(3-Chloro-4,5-difluorobenzoic acid)
- 137521-81-4(Ethyl 3-chloro-4-fluorobenzoate)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk